Cas no 60-25-3 (Hexamethonium chloride)

• Product Name: Hexamethonium chloride
• CAS No: 60-25-3
• MF: C₁₂H₃₀Cl₂N₂
• MW: 273.286001682281
• MDL: MFCD00031563
• CID: 508039
• PubChem ID: 87570538
• Update Time: 2025-10-28

Hexamethonium chloride Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, chloride (1:2)
• Hexamethonium Chloride Dihydrate
• HEXAMETHONIUM CHLORIDE
• 1,6-Di(trimethylammonium)hexamethylene dichloride
• bistriumchloride
• chloor-hexaviet
• depressin
• esomidchloride
• hestriumchloride
• hexamethonium dichloride
• hexamethylene bis-(trimethyl ammonium) chloride
• hexametonchloride
• Hexa-N-methyl-N,N'-hexandiyl-di-ammonium,Dichlorid
• hexa-N-methyl-N,N'-hexanediyl-di-ammonium,dichloride
• hexonchloride
• hexonechloride
• hiohexchloride
• methiumchloride
• N,N,N,N′,N′,N′-Hexamethyl-1,6-hexanediaminium dichloride
• N,N,N,N′,N′,N′-Hexamethylhexamethylenediammonium dichloride
• Hexamethylenebis(trimethylammonium Chloride) Dihydrate
• N,N,N,N',N',N'-Hexamethyl-1,6-hexanediammonium Dichloride Dihydrate
• Hexane-1,6-bis(trimethylammonium Chloride) Dihydrate
• Hexone chloride
• Esomid chloride
• Meton
• Hiohex chloride
• Hexon chloride
• Methium chloride
• Hestrium chloride
• Bistrium chloride
• Hexameton chloride
• Hexamethionium chloride
• TIV4Q933FU
• Hexamethylene(bistrimethylammonium)chloride
• Hexamethylenebis(trimethylammonium) chloride
• 1,6-Hexanediaminium, N,N,N,N',N',N'-hexamethyl-, dichloride
• Ammonium, hexamethylenebis(trimethyl-, d
• N,N,N,N',N',N'-Hexamethyl-1,6-hexanediammonium Dichloride
• DTXCID1024700
• NSC21643
• NSC-21643
• Hexone chloride; Hiohex Chloride; Methium Chloride; Meton
• AS-81608
• EU-0100613
• trimethyl[6-(trimethylazaniumyl)hexyl]azanium dichloride
• EINECS 200-465-1
• trimethyl-[6-(trimethylazaniumyl)hexyl]azanium;dichloride
• N,N,N,N',N',N'-hexamethylhexane-1,6-diaminium dichloride
• SCHEMBL22332
• HEXAMETHONIUM CHLORIDE (MART.)
• alpha,omega-Bis(trimethylammonium)hexane dichloride
• PYIHTIJNCRKDBV-UHFFFAOYSA-L
• CCG-221917
• Chloride, Hexamethonium
• Hexane-1,6-bis(trimethylammonium Chloride)
• 60-25-3
• NCGC00261298-01
• Tox21_303898
• Q27289985
• HEXAMETHONIUM CHLORIDE [MI]
• SR-01000075320
• SR-01000075320-1
• DTXSID3044700
• NCGC00093988-01
• H0090
• UNII-TIV4Q933FU
• NS00079009
• HEXAMETHONIUM CHLORIDE [MART.]
• N1,N1,N1,N6,N6,N6-Hexamethylhexane-1,6-diaminium chloride
• Tox21_500613
• AI3-61433
• N,N,N,N',N',N'-Hexamethylhexamethylenediammonium dichloride
• CHEMBL105608
• NCGC00357009-01
• Hexamethylenebis(trimethylammonium Chloride)
• Ammonium, hexamethylenebis(trimethyl-, dichloride
• 1,6-Hexanediaminium, N1,N1,N1,N6,N6,N6-hexamethyl-, chloride (1:2)
• H 2138
• NSC 21643
• MFCD00031563
• CAS-60-25-3
• HEXAMETHONIUM CHLORIDE [WHO-DD]
• N,N,N,N',N',N'-Hexamethyl-1,6-hexanediaminium dichloride
• Hexamethonium (Chloride)
• LP00613
• HMS3261L08
• trimethyl-[6-(trimethylazaniumyl)hexyl]azanium
• Hexamethonium chloride

• MDL： MFCD00031563
• Inchi： 1S/C12H30N2.2ClH/c1-13(2,3)11-9-7-8-10-12-14(4,5)6;;/h7-12H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： PYIHTIJNCRKDBV-UHFFFAOYSA-L
• SMILES： [Cl-].[Cl-].[N+](C)(C)(C)CCCCCC[N+](C)(C)C

Computed Properties

• Exact Mass: 272.17900
• Monoisotopic Mass: 272.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystal with slight smell
• Density: 1.0558 (rough estimate)
• Melting Point: 292°C(dec.)(lit.)
• Boiling Point: 423.36°C (rough estimate)
• Refractive Index: 1.6400 (estimate)
• Solubility: H2O: soluble
• Water Partition Coefficient: almost transparency
• PSA: 0.00000
• LogP: -4.03280
• Solubility: Soluble in water and ethanol, almost insoluble in chloroform and diethyl ether. The pH of 10% aqueous solution is 5.5 ～ 6.5

Hexamethonium chloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：BQ8650000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Hexamethonium compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Hexamethonium chloride

Hexamethonium Chloride (CAS No. 60-25-3): A Comprehensive Overview

Hexamethonium chloride, a compound with the chemical formula C₆H₁₈N₂O·HCl, is a well-documented substance in the realm of pharmacology and chemistry. Its CAS number, CAS No. 60-25-3, serves as a unique identifier, distinguishing it within the vast database of chemical compounds. This introduction delves into the multifaceted aspects of hexamethonium chloride, exploring its chemical properties, historical significance, and contemporary research applications.

The compound was first synthesized in the early 20th century and quickly gained attention for its pharmacological effects. Hexamethonium chloride is classified as a ganglionic blocker, meaning it exerts its primary action by inhibiting the transmission of nerve impulses at autonomic ganglia. This mechanism of action has made it a subject of interest in both clinical and experimental settings.

One of the most notable applications of hexamethonium chloride has been in the treatment of hypertension. In the mid-20th century, it was widely used as an antihypertensive agent due to its ability to relax blood vessels and reduce blood pressure. However, with the advent of more selective and safer drugs, its use has diminished in clinical practice. Despite this, hexamethonium chloride remains an important compound in pharmacological research, particularly in understanding autonomic nervous system regulation.

Recent research has shed new light on the potential applications of hexamethonium chloride beyond its traditional uses. Studies have explored its role in neurobiology and neuroscience, particularly in models of autonomic dysfunction. For instance, researchers have investigated its effects on experimental models of Parkinson's disease, where disruptions in ganglionic transmission are observed. The findings suggest that hexamethonium chloride may modulate certain pathways involved in neurodegenerative processes.

In addition to its neurological applications, hexamethonium chloride has been studied for its potential role in cardiovascular research. Its ability to block ganglionic transmission makes it a valuable tool for investigating the mechanisms underlying cardiovascular diseases. Researchers have utilized hexamethonium chloride to study the effects of autonomic nervous system dysfunction on cardiac function and hemodynamics. These studies contribute to a deeper understanding of how the autonomic nervous system regulates cardiovascular homeostasis.

The chemical properties of hexamethonium chloride also make it a subject of interest in synthetic chemistry. Its molecular structure, featuring a symmetric arrangement of nitrogen atoms and hydrochloride groups, presents unique challenges and opportunities for synthetic modifications. Researchers have explored various derivatives of hexamethonium chloride, aiming to enhance its pharmacological properties or develop new compounds with similar mechanisms of action.

The synthesis of hexamethonium chloride involves a series of well-defined chemical reactions that highlight its versatility as a building block for more complex molecules. The process typically begins with the reaction of ethyl cyanogermane with hydriodic acid under controlled conditions. This initial step yields a precursor that undergoes further transformations to produce hexamethonium chloride. The synthesis route exemplifies the intersection of organic chemistry and pharmacology, showcasing how fundamental chemical principles can be applied to develop therapeutic agents.

The safety profile of hexamethonium chloride is another critical aspect that has been extensively studied. While it was once widely used clinically, concerns about side effects led to its gradual replacement by more selective antihypertensive drugs. Nevertheless, researchers continue to investigate its safety profile under various conditions, ensuring that any potential applications are both effective and safe.

In conclusion, hexamethonium chloride (CAS No. 60-25-3) is a compound with a rich history and diverse applications in pharmacology and chemistry. From its early use as an antihypertensive agent to its current role in neurobiological research, this compound continues to be a subject of scientific interest. The ongoing exploration of its mechanisms of action and potential applications underscores the importance of basic pharmacological research in advancing medical science.